Cas no 874396-78-8 (2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874396-78-8
• MF: C₂₀H₁₃N₃O₄
• MW: 359.334924459457
• CID: 6431435
• PubChem ID: 4974962
• Update Time: 2025-07-17

2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 874396-78-8
• Z335453364
• 2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 2-(5-methyl-1,2-oxazol-3-yl)-1-pyridin-3-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• AKOS002274990
• F3226-2830
• 2-(5-methylisoxazol-3-yl)-1-(pyridin-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• AKOS016311507
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1,2-dihydro-2-(5-methyl-3-isoxazolyl)-1-(3-pyridinyl)-

• Inchi： 1S/C20H13N3O4/c1-11-9-15(22-27-11)23-17(12-5-4-8-21-10-12)16-18(24)13-6-2-3-7-14(13)26-19(16)20(23)25/h2-10,17H,1H3
• InChI Key： WRBCZFYOEMTOGP-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)ON=2)C(C2=CC=CN=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 359.09060590g/mol
• Monoisotopic Mass: 359.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 577.0±50.0 °C(Predicted)
• pka: 4.42±0.12(Predicted)

Additional information on 2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Recent Advances in the Study of 2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS: 874396-78-8)

The compound 2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS: 874396-78-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique chromeno[2,3-c]pyrrole-3,9-dione scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profiles.

One of the most notable findings in recent research is the compound's ability to modulate key signaling pathways involved in cancer progression. In vitro and in vivo studies have demonstrated that 874396-78-8 exhibits potent inhibitory effects on specific kinases, such as PI3K and mTOR, which are critical for cell proliferation and survival. These findings suggest that the compound could serve as a valuable lead for the development of novel kinase inhibitors. Additionally, its unique structural features contribute to its selectivity, minimizing off-target effects and reducing the likelihood of adverse reactions.

Another area of interest is the compound's potential application in treating inflammatory disorders. Recent preclinical studies have revealed that 874396-78-8 can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by targeting the NF-κB pathway. This anti-inflammatory activity, combined with its favorable pharmacokinetic properties, positions the compound as a promising candidate for further development in autoimmune and chronic inflammatory conditions. Researchers are currently exploring its therapeutic window and optimizing its formulation to enhance bioavailability.

In terms of synthetic chemistry, advancements have been made in the scalable production of 874396-78-8. Recent publications highlight improved synthetic routes that yield higher purity and greater efficiency, addressing previous challenges related to low yields and complex purification processes. These developments are crucial for enabling large-scale production and facilitating further pharmacological evaluations. Moreover, computational modeling studies have provided insights into the compound's binding interactions with target proteins, aiding in the design of derivatives with enhanced potency and selectivity.

Despite these promising advancements, challenges remain in translating the preclinical findings into clinical applications. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be thoroughly investigated. Ongoing research aims to address these gaps through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 874396-78-8-based therapeutics.

In conclusion, the compound 2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS: 874396-78-8) represents a promising avenue for drug discovery, with potential applications in oncology and inflammatory diseases. Continued research into its mechanism of action, optimization of its pharmacological properties, and development of scalable synthetic methods will be critical for its successful translation into clinical use. The scientific community remains optimistic about its prospects, and further updates are anticipated as more data becomes available.